Cas no 81520-41-4 (5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol,octahydro-2-imino-, (4R,4aR,5R,7S,9S,10S,10aR,11S,12R)-)

• Product Name: 5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol,octahydro-2-imino-, (4R,4aR,5R,7S,9S,10S,10aR,11S,12R)-
• CAS No: 81520-41-4
• MF: C₁₀H₁₅N₃O₇
• MW: 289.242002725601
• CID: 731851
• PubChem ID: 157973
• Update Time: 2025-04-19

5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol,octahydro-2-imino-, (4R,4aR,5R,7S,9S,10S,10aR,11S,12R)- Chemical and Physical Properties

Names and Identifiers

• 5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol,octahydro-2-imino-, (4R,4aR,5R,7S,9S,10S,10aR,11S,12R)-
• Tetrodotoxin, 6-de(hydroxymethyl)-, (6beta)-
• 11-Nortetrodotoxin-6(R)-ol
• 5,9:7,10a-Dimethano-10aH-(1,3)dioxocino(6,5-d)pyrimidine-4,7,10,11,12-pentol, octahydro-2-imino-, (4R,4aR,5R,7S,9S,10S,10aR,11S,12R)-
• 81520-41-4
• C11-Nortetrodotoxin

• Inchi： 1S/C10H15N3O7/c11-8-12-6(16)1-3-2(14)4-5(15)9(1,13-8)7(17)10(18,19-3)20-4/h1-7,14-18H,(H3,11,12,13)/t1-,2+,3-,4-,5-,6-,7-,9-,10+/m1/s1
• InChI Key： LSXWHXRWALCZSK-PRYRJKRZSA-N
• SMILES： O1[C@]2([C@@H]([C@]34[C@@H]([C@@H]([C@H]([C@H]1[C@@H]3[C@H](N=C(N)N4)O)O)O2)O)O)O

Computed Properties

• Exact Mass: 289.09099983g/mol
• Monoisotopic Mass: 289.09099983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 170Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines